![molecular formula C25H29FN2O4 B1383122 1'-Benzyl 1-tert-butyl 5-fluorospiro[indoline-3,4'-piperidine]-1,1'-dicarboxylate CAS No. 1201649-36-6](/img/structure/B1383122.png)
1'-Benzyl 1-tert-butyl 5-fluorospiro[indoline-3,4'-piperidine]-1,1'-dicarboxylate
Overview
Description
“tert-Butyl 5-fluorospiro[indoline-3,4’-piperidine]-1’-carboxylate” is a compound of interest due to its potential applications in various fields of research and industry. It has a molecular weight of 306.38 .
Molecular Structure Analysis
The InChI code for “tert-Butyl 5-fluorospiro[indoline-3,4’-piperidine]-1’-carboxylate” is1S/C17H23FN2O2/c1-16(2,3)22-15(21)20-8-6-17(7-9-20)11-19-14-5-4-12(18)10-13(14)17/h4-5,10,19H,6-9,11H2,1-3H3
. Physical And Chemical Properties Analysis
The compound “tert-Butyl 5-fluorospiro[indoline-3,4’-piperidine]-1’-carboxylate” should be stored in a dark place, under an inert atmosphere, at 2-8°C . It is a solid at room temperature .Scientific Research Applications
Synthesis and Template Use
1'-Benzyl 1-tert-butyl 5-fluorospiro[indoline-3,4'-piperidine]-1,1'-dicarboxylate and its derivatives have been explored in various synthetic routes. A simple synthetic route has been developed to prepare this compound, which is used as a template to synthesize compounds for GPCR targets (Xie et al., 2004).
Inhibitory and Antitumor Properties
Spiro[indoline-3,4'-piperidine]-2-ones, including derivatives of this compound, have been identified as potent, highly selective, well-tolerated, and orally efficacious c-Met/ALK dual inhibitors. They show significant antitumor growth inhibitions in human gastric carcinoma xenograft models (Li et al., 2013).
Potential in Antidepressant Activity
This compound has been synthesized and evaluated for potential antidepressant activity. Notably, certain analogues with specific pendant aromatic ring substitutions have shown marked activity in this area (Ong et al., 1983).
Use as an Intermediate in Synthesis
The compound also serves as a useful intermediate in the synthesis of nociceptin antagonists, demonstrating its versatility in pharmaceutical synthesis (Jona et al., 2009).
Anti-tumor Agents
1'-methylspiro[indoline-3,4'-piperidine] derivatives, closely related to the target compound, have been synthesized and evaluated for their antiproliferative activities against various cell lines, showing good antitumor activities (Li et al., 2020).
Psychotropic Agent Synthesis
2-aryl-2,3-dihydropsiro[benzofuran-3,4′-piperidines], similar in structure, have been synthesized as potential psychotropic agents (Ong & Agnew, 1981).
Mechanism of Action
Indoles, both natural and synthetic, show various biologically vital properties. They are important types of molecules and natural products and play a main role in cell biology . The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-O'-benzyl 1-O-tert-butyl 5-fluorospiro[2H-indole-3,4'-piperidine]-1,1'-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H29FN2O4/c1-24(2,3)32-23(30)28-17-25(20-15-19(26)9-10-21(20)28)11-13-27(14-12-25)22(29)31-16-18-7-5-4-6-8-18/h4-10,15H,11-14,16-17H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFQJCWCYBXZUEQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2(CCN(CC2)C(=O)OCC3=CC=CC=C3)C4=C1C=CC(=C4)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H29FN2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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